Cas no 4900-26-9 (5-(2-Aminoethyl)-2-hydroxybenzoic Acid)

• Product Name: 5-(2-Aminoethyl)-2-hydroxybenzoic Acid
• CAS No: 4900-26-9
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD19382506
• CID: 932184
• PubChem ID: 25418841
• Update Time: 2025-10-29

5-(2-Aminoethyl)-2-hydroxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-ethyl)-2-hydroxy-benzoic acid
• 5-(2-aminoethyl)-2-hydroxybenzoic acid
• 5-(2-Amino-aethyl)-2-hydroxy-benzoesaeure
• 5-(2-Aminoethyl)salicylsaeure
• 4900-26-9
• 5-(2-Amino-ethyl)-2-hydroxy-benzoicacid
• A13135
• 5-(2-aminoethyl)-2-hydroxybenzoicacid
• DTXSID60649676
• AKOS006346238
• 5-(2-AMINO-ETHYL)-2-HYDROXY-BENZOIC ACID HBR
• 5-(2-Aminoethyl)-2-hydroxybenzoic Acid

• MDL： MFCD19382506
• Inchi： 1S/C9H11NO3/c10-4-3-6-1-2-8(11)7(5-6)9(12)13/h1-2,5,11H,3-4,10H2,(H,12,13)
• InChI Key： UVHVULDKNLJNRZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)O)CCN

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• PSA: 83.55000
• LogP: 1.29190

5-(2-Aminoethyl)-2-hydroxybenzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 5-(2-Aminoethyl)-2-hydroxybenzoic Acid

Introduction to 5-(2-Aminoethyl)-2-hydroxybenzoic Acid (CAS No. 4900-26-9)

5-(2-Aminoethyl)-2-hydroxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 4900-26-9, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This organic compound, featuring a hydroxybenzoic acid core with an aminoethyl side chain, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The unique structural attributes of this molecule make it a valuable scaffold for designing novel therapeutic agents, particularly in the context of addressing complex biological pathways.

The molecular structure of 5-(2-Aminoethyl)-2-hydroxybenzoic acid consists of a benzoic acid ring substituted with a hydroxyl group at the 2-position and an aminoethyl chain at the 5-position. This configuration imparts distinct chemical properties, including both acidic and basic functionalities, which are crucial for its role in various biochemical interactions. The presence of the hydroxyl group enhances its solubility in polar solvents, while the aminoethyl side chain facilitates hydrogen bonding and potential interactions with biological targets such as enzymes and receptors.

In recent years, 5-(2-Aminoethyl)-2-hydroxybenzoic acid has been extensively studied for its potential applications in drug discovery. Its structural motif is reminiscent of natural products and pharmacophores found in various bioactive compounds. Researchers have leveraged this compound as a building block to synthesize derivatives with enhanced pharmacological properties. For instance, modifications to the aminoethyl side chain have led to the development of novel molecules with improved binding affinity and selectivity towards specific therapeutic targets.

One of the most compelling areas of research involving 5-(2-Aminoethyl)-2-hydroxybenzoic acid is its role in modulating inflammatory pathways. Studies have demonstrated that derivatives of this compound can exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes, making them prime targets for therapeutic intervention. The hydroxyl group in 5-(2-Aminoethyl)-2-hydroxybenzoic acid plays a pivotal role in these interactions, allowing for precise tuning of activity through structural optimization.

Furthermore, the compound has shown promise in the development of anticancer agents. The ability of 5-(2-Aminoethyl)-2-hydroxybenzoic acid to interact with biological macromolecules has been exploited to design molecules that can disrupt cancer cell proliferation and induce apoptosis. Preclinical studies have indicated that certain derivatives exhibit potent cytotoxic effects against various cancer cell lines while maintaining relative selectivity over normal cells. This selective toxicity is attributed to the compound's ability to target specific molecular pathways dysregulated in cancer cells.

The versatility of 5-(2-Aminoethyl)-2-hydroxybenzoic acid is also evident in its application as a chelating agent. The presence of both hydroxyl and amino groups allows it to coordinate with metal ions, making it useful in formulations designed for metal-based therapeutics. For example, derivatives of this compound have been investigated as potential agents for delivering metal ions used in radiation therapy or as catalysts in biochemical reactions. The chelating properties enhance the stability and bioavailability of these metal complexes, improving their therapeutic efficacy.

Recent advancements in computational chemistry have further accelerated the exploration of 5-(2-Aminoethyl)-2-hydroxybenzoic acid derivatives. Molecular modeling techniques have been employed to predict the binding modes and interactions of this compound with biological targets, enabling rational drug design. These computational approaches complement experimental efforts by providing insights into structural optimization strategies that can enhance pharmacological activity. The integration of experimental data with computational predictions has led to the discovery of novel analogs with improved properties.

The synthetic accessibility of 5-(2-Aminoethyl)-2-hydroxybenzoic acid also contributes to its significance in pharmaceutical research. Efficient synthetic routes have been developed, allowing for scalable production of this compound and its derivatives. These synthetic methodologies often involve multi-step organic transformations that highlight the compound's utility as a versatile intermediate. The ease with which it can be modified underscores its importance as a platform for generating structurally diverse libraries for high-throughput screening.

In conclusion, 5-(2-Aminoethyl)-2-hydroxybenzoic acid (CAS No. 4900-26-9) represents a compelling molecule with broad applications in pharmaceutical chemistry and drug development. Its unique structural features enable it to participate in diverse biochemical interactions, making it a valuable scaffold for designing novel therapeutic agents. Ongoing research continues to uncover new possibilities for leveraging this compound's potential, particularly in modulating inflammatory pathways and developing anticancer therapies. As computational methods and synthetic techniques advance, the future prospects for 5-(2-Aminoethyl)-2-hydroxybenzoic acid derivatives are likely to expand even further, solidifying its role as a cornerstone in medicinal chemistry innovation.